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Compound of Interest

Compound Name: Boc-NH-PEG5-CH2CH2COOH

Cat. No.: B611216 Get Quote

A Technical Overview of Boc-NH-PEG5-
CH2CH2COOH
For Researchers, Scientists, and Drug Development Professionals

This document provides core technical specifications for the bifunctional PEG linker, Boc-NH-
PEG5-CH2CH2COOH. This reagent is of significant interest in bioconjugation, proteomics, and

drug delivery, particularly in the development of Proteolysis Targeting Chimeras (PROTACs).

The molecule features a terminal Boc-protected amine and a terminal carboxylic acid,

separated by a five-unit polyethylene glycol (PEG) spacer. This structure allows for the

sequential and controlled conjugation to different molecules of interest.

Molecular Properties
The fundamental molecular characteristics of Boc-NH-PEG5-CH2CH2COOH are summarized

below. These values are critical for stoichiometric calculations in conjugation reactions and for

the characterization of resulting conjugates.
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Property Value Citations

Molecular Formula C₁₈H₃₅NO₉ [1][2][3]

Molecular Weight 409.47 g/mol [1][2][3]

CAS Number 1347750-78-0 [1][2][3]

Appearance Viscous Liquid [2][3]

Purity ≥97% [1]

Structural Representation
The logical structure of Boc-NH-PEG5-CH2CH2COOH is composed of three key functional

units: the Boc-protecting group, the PEG5 linker, and the propionic acid moiety. This

arrangement enables a versatile two-step conjugation strategy. The Boc group provides a

stable protection for the amine, which can be selectively removed under acidic conditions to

reveal a primary amine for subsequent modification.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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